Radon Radon Radon is a naturally occurring radioactive gas that is odorless and tasteless. It is formed from the radioactive decay of uranium. Uranium is found in small amounts in most rocks and soil. It slowly breaks down to other products such as radium, which breaks down to radon. Radon also undergoes radioactive decay. It divides into two parts-one part is called radiation, and the other part is called a daughter. The daughter, like radon, is not stable, and it also divides into radiation and another daughter. The dividing of daughters continues until a stable, nonradioactive daughter is formed. During the decay process, alpha, beta, and gamma radiation are released. Alpha particles can travel only a short distance and cannot travel through your skin. Beta particles can penetrate through your skin, but they cannot go all the way through your body. Gamma radiation can go all the way through your body. Radon is no longer used in the treatment of various diseases including cancer, arthritis, diabetes, and ulcers. Radon is used to predict earthquakes, in the study of atmospheric transport, and in exploration for petroleum and uranium.
Radon is an element with atomic symbol Rn, atomic number 86, and 222.0.
Radon(0) is a monoatomic radon that has an oxidation state of zero.
Brand Name: Vulcanchem
CAS No.: 10043-92-2
VCID: VC0167608
InChI: InChI=1S/Rn
SMILES: [Rn]
Molecular Formula: Rn
Molecular Weight: 222.01758 g/mol

Radon

CAS No.: 10043-92-2

Main Products

VCID: VC0167608

Molecular Formula: Rn

Molecular Weight: 222.01758 g/mol

Radon - 10043-92-2

CAS No. 10043-92-2
Product Name Radon
Molecular Formula Rn
Molecular Weight 222.01758 g/mol
IUPAC Name radon
Standard InChI InChI=1S/Rn
Standard InChIKey SYUHGPGVQRZVTB-UHFFFAOYSA-N
SMILES [Rn]
Canonical SMILES [Rn]
Boiling Point -61.7 °C (liquid)
-62 °C
-79.1°F
Colorform Colorless gas
Can be condensed to a colorless, transparent liquid (BP -61.8 °C) and to an opaque, glowing solid
When cooled below the freezing point, radon exhibits a brilliant phosphorescence which becomes yellow as the temperature is lowered and orange-red at the temperature of liquid air.
Solid form exists as face-centered cubic crystals at normal pressure.
Density 9.73 kg/cu m, 0 °C, 101.3 kPa (gas)
9.73 g/l
Melting Point -71 °C
-95.8°F
Physical Description COLOURLESS GAS.
Colorless, odorless gas.
Description Radon is a naturally occurring radioactive gas that is odorless and tasteless. It is formed from the radioactive decay of uranium. Uranium is found in small amounts in most rocks and soil. It slowly breaks down to other products such as radium, which breaks down to radon. Radon also undergoes radioactive decay. It divides into two parts-one part is called radiation, and the other part is called a daughter. The daughter, like radon, is not stable, and it also divides into radiation and another daughter. The dividing of daughters continues until a stable, nonradioactive daughter is formed. During the decay process, alpha, beta, and gamma radiation are released. Alpha particles can travel only a short distance and cannot travel through your skin. Beta particles can penetrate through your skin, but they cannot go all the way through your body. Gamma radiation can go all the way through your body. Radon is no longer used in the treatment of various diseases including cancer, arthritis, diabetes, and ulcers. Radon is used to predict earthquakes, in the study of atmospheric transport, and in exploration for petroleum and uranium.
Radon is an element with atomic symbol Rn, atomic number 86, and 222.0.
Radon(0) is a monoatomic radon that has an oxidation state of zero.
Solubility In water, 230 cu cm/L at 20 °C (gas)
Soluble in organic solvents
Fairly soluble in water - 51.0 cu cm radon/100 cu cm water at 0 °C; 22.4 cu cm radon/100 cu cm water at 25 °C; 13.0 cu cm radon/100 cu cm water at 50 °C
Solubility in water, ml/100ml at 20 °C: 22.2
Synonyms Actinon
Radon
Thoron (Element)
Vapor Density Density of gas: 9.73 g/L
Vapor Pressure 1 Pa at -163 °C; 10 Pa at -152 °C; 100 Pa at -139 °C; 1 kPa at -121.4 °C; 10 kPa at -97.6 °C (solid)
PubChem Compound 24857
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator